Cas no 22239-97-0 ((3-Methylquinoxalin-2-yl)(phenyl)methanone)

• Product Name: (3-Methylquinoxalin-2-yl)(phenyl)methanone
• CAS No: 22239-97-0
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• CID: 2836420
• PubChem ID: 12405633
• Update Time: 2025-04-21

(3-Methylquinoxalin-2-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-quinoxalin-2-yl)-phenyl-methanone
• (3-Methylquinoxalin-2-yl)(phenyl)methanone
• 3-benzoyl-2-methylquinoxaline
• DTXSID60496723
• 22239-97-0
• SCHEMBL11177962

• Inchi： 1S/C16H12N2O/c1-11-15(16(19)12-7-3-2-4-8-12)18-14-10-6-5-9-13(14)17-11/h2-10H,1H3
• InChI Key： HZWMDWFWRZULNC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C(C)=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 248.094963011Da
• Monoisotopic Mass: 248.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.9Ų